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Compound of Interest

Compound Name: 2'-Deoxycytidine-13C9,15N3

Cat. No.: B12376466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 2'-

Deoxycytidine-¹³C₉,¹⁵N₃, a stable isotope-labeled nucleoside analog. Due to the limited

availability of specific safety data for this isotopically labeled compound, this document

extrapolates information from the parent compound, 2'-Deoxycytidine, and its other analogs.

Standard laboratory precautions for handling chemicals with unknown toxicological properties

should always be observed.

Hazard Identification and Toxicological Profile
While 2'-Deoxycytidine and its labeled forms are generally not classified as hazardous

substances, comprehensive toxicological studies for 2'-Deoxycytidine-¹³C₉,¹⁵N₃ are not publicly

available. Therefore, it should be handled with the care afforded to all research chemicals with

unknown toxicological properties.

Potential routes of exposure include inhalation, ingestion, and skin or eye contact. Symptoms

of exposure may include irritation to the skin, eyes, and respiratory tract. Some analogs of

deoxycytidine have been shown to cause myelosuppression and intestinal toxicity at high

doses in animal studies.

Note: The toxicological properties of 2'-Deoxycytidine-¹³C₉,¹⁵N₃ have not been thoroughly

investigated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12376466?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
A summary of the known physical and chemical properties of the parent compound, 2'-

Deoxycytidine, is provided below. These properties are expected to be very similar for the

isotopically labeled analogue.

Property Value

Molecular Formula C₉H₁₃N₃O₄

Molecular Weight 227.22 g/mol

Appearance White to off-white crystalline powder

Melting Point 209-211 °C

Solubility Soluble in water and DMSO

Storage Temperature -20°C or as recommended by the supplier

Handling and Personal Protective Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when handling 2'-Deoxycytidine-

¹³C₉,¹⁵N₃.

Precaution Guideline

Ventilation
Handle in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection Wear chemical safety goggles or a face shield.

Hand Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile).

Skin and Body Protection
Wear a laboratory coat and ensure skin is not

exposed.

Respiratory Protection
If handling as a powder and dust formation is

likely, use a NIOSH-approved respirator.
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First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Storage and Disposal
Proper storage and disposal are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Aspect Guideline

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. For long-term storage,

refer to the supplier's recommendation, which is

typically -20°C. Protect from light.

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. Consult with your

institution's environmental health and safety

office for specific guidance.

Metabolic Pathway of 2'-Deoxycytidine
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2'-Deoxycytidine is a fundamental component of DNA and is metabolized through the

nucleoside salvage pathway. This pathway recycles nucleosides from the degradation of DNA

and RNA. The isotopically labeled 2'-Deoxycytidine-¹³C₉,¹⁵N₃ is expected to follow the same

metabolic route, making it an excellent tracer for studying DNA synthesis and repair.

2'-Deoxycytidine-¹³C₉,¹⁵N₃

dCMP-¹³C₉,¹⁵N₃

Deoxycytidine Kinase (dCK)

dCDP-¹³C₉,¹⁵N₃

dCMP Kinase

dCTP-¹³C₉,¹⁵N₃

Nucleoside Diphosphate Kinase

Incorporation into DNA
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Caption: Deoxycytidine Salvage Pathway.

Representative Experimental Protocol: Quantitation
of DNA Metabolism using LC-MS/MS
2'-Deoxycytidine-¹³C₉,¹⁵N₃ is primarily used as an internal standard for the accurate

quantification of its unlabeled counterpart in biological samples using liquid chromatography-

tandem mass spectrometry (LC-MS/MS). This technique is invaluable for studying DNA

metabolism, damage, and repair.

Objective
To quantify the levels of 2'-deoxycytidine in a biological sample (e.g., cultured cells or tissue) to

assess DNA synthesis or damage.

Materials
Biological sample (e.g., cell pellet, tissue homogenate)

DNA extraction kit

2'-Deoxycytidine-¹³C₉,¹⁵N₃ (as internal standard)

Enzymatic digestion cocktail (e.g., nuclease P1, alkaline phosphatase)

LC-MS/MS grade water, acetonitrile, and formic acid

LC-MS/MS system with a suitable C18 column

Methodology
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Caption: LC-MS/MS Experimental Workflow.

Step-by-Step Procedure:
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DNA Extraction: Isolate genomic DNA from the biological sample using a commercial DNA

extraction kit according to the manufacturer's instructions. Quantify the extracted DNA.

Internal Standard Spiking: To a known amount of extracted DNA, add a precise amount of 2'-

Deoxycytidine-¹³C₉,¹⁵N₃ to serve as an internal standard for quantification.

Enzymatic Digestion: Digest the DNA sample to its constituent nucleosides by adding an

enzymatic cocktail (e.g., nuclease P1 and alkaline phosphatase) and incubating at the

optimal temperature (e.g., 37°C) for a sufficient duration (e.g., 2-4 hours).

Sample Cleanup: After digestion, centrifuge the sample to pellet any undigested material and

proteins. Collect the supernatant containing the nucleosides.

LC-MS/MS Analysis:

Inject the supernatant into the LC-MS/MS system.

Separate the nucleosides using a C18 reverse-phase column with a gradient of mobile

phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

Detect and quantify the parent and fragment ions of both unlabeled 2'-deoxycytidine and

the ¹³C₉,¹⁵N₃-labeled internal standard using multiple reaction monitoring (MRM).

Data Analysis:

Integrate the peak areas for both the analyte (unlabeled 2'-deoxycytidine) and the internal

standard (2'-Deoxycytidine-¹³C₉,¹⁵N₃).

Calculate the ratio of the analyte peak area to the internal standard peak area.

Determine the concentration of the analyte in the original sample by comparing this ratio to

a standard curve generated with known concentrations of unlabeled 2'-deoxycytidine and

a fixed concentration of the internal standard.

This technical guide provides a foundational understanding of the safety, handling, and

application of 2'-Deoxycytidine-¹³C₉,¹⁵N₃. Researchers should always consult the specific

safety data sheet provided by the supplier and adhere to their institution's safety protocols.
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To cite this document: BenchChem. [Safety and Handling of 2'-Deoxycytidine-¹³C₉,¹⁵N₃: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376466#2-deoxycytidine-13c9-15n3-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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